Cas no 831239-77-1 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 831239-77-1
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 988549
• PubChem ID: 2230082
• Update Time: 2025-04-20

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• 3-tert-butyl-5-methyl-2-prop-2-ynoxybenzaldehyde
• DTXSID60367101
• 831239-77-1

• Inchi： 1S/C15H18O2/c1-6-7-17-14-12(10-16)8-11(2)9-13(14)15(3,4)5/h1,8-10H,7H2,2-5H3
• InChI Key： LZTMNTOEFKVDDR-UHFFFAOYSA-N
• SMILES： O(CC#C)C1C(C=O)=CC(C)=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 230.130679813g/mol
• Monoisotopic Mass: 230.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų